1-[benzyl(methyl)amino]-3-(4-{[(2-fluorobenzyl)amino]methyl}phenoxy)-2-propanol

• IUPAC Name: 1-[benzyl(methyl)amino]-3-[4-[[(2-fluorophenyl)methylamino]methyl]phenoxy]propan-2-ol
• InChI: InChI=1S/C25H29FN2O2/c1-28(17-21-7-3-2-4-8-21)18-23(29)19-30-24-13-11-20(12-14-24)15-27-16-22-9-5-6-10-25(22)26/h2-14,23,27,29H,15-19H2,1H3
• InChI Key: UISZCTSTBQCREM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC(COC2=CC=C(C=C2)CNCC3=CC=CC=C3F)O
• Molecular Formula: C25H29FN2O2
• Molecular Weight: 408.5 g/mol

Description

1-[benzyl(methyl)amino]-3-(4-{[(2-fluorobenzyl)amino]methyl}phenoxy)-2-propanol is a chemical compound that has been extensively studied for its potential therapeutic applications. It is commonly referred to as BFAFM, and it belongs to the class of beta blockers.

Mechanism of Action

BFAFM exerts its pharmacological effects by blocking beta-adrenergic receptors. These receptors are located on the surface of cells and are responsible for the action of adrenaline and noradrenaline. By blocking these receptors, BFAFM reduces the effects of these hormones, leading to a decrease in heart rate, blood pressure, and cardiac output. Additionally, BFAFM has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BFAFM has been shown to have several biochemical and physiological effects. In animal studies, it has been found to reduce heart rate, blood pressure, and cardiac output. It has also been shown to decrease the levels of inflammatory markers in the blood and reduce oxidative stress. Additionally, BFAFM has been found to inhibit the growth of cancer cells in vitro, although the exact mechanism of this effect is still unclear.

Advantages and Limitations for Lab Experiments

BFAFM has several advantages for lab experiments. It is a potent beta blocker, which makes it a useful tool for studying the effects of beta-adrenergic receptors on various physiological processes. Additionally, its antioxidant and anti-inflammatory properties make it a useful tool for studying the role of oxidative stress and inflammation in disease. However, BFAFM has some limitations for lab experiments. It has a relatively short half-life, which may limit its usefulness in some experiments. Additionally, its effects may be confounded by its potential off-target effects.

Future Directions

There are several future directions for research on BFAFM. One area of interest is its potential use in cancer therapy. Further studies are needed to elucidate the mechanism of its anticancer effects and to determine its efficacy in animal models and clinical trials. Additionally, BFAFM may have potential applications in other diseases, such as asthma and chronic obstructive pulmonary disease. Further studies are needed to determine its safety and efficacy in these conditions. Finally, the development of new synthesis methods for BFAFM may lead to improved yields and purity, which may facilitate its use in research and clinical applications.
Conclusion:
In conclusion, BFAFM is a chemical compound that has been extensively studied for its potential therapeutic applications. It has potent beta-blocking activity and has been investigated for its potential use in hypertension, heart failure, arrhythmia, and cancer therapy. BFAFM exerts its pharmacological effects by blocking beta-adrenergic receptors and has several biochemical and physiological effects. While it has some limitations for lab experiments, it has several advantages and has potential applications in various diseases. Further studies are needed to elucidate its mechanism of action and to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of BFAFM involves the reaction of 4-[(2-fluorobenzyl)amino]phenol with benzyl(methyl)amine, followed by the reaction of the resulting intermediate with 3-chloro-1-(chloromethyl)propan-2-ol. The final product is obtained after purification by column chromatography. This synthesis method has been reported in several research articles, and it has been optimized for higher yields and purity.

Scientific Research Applications

BFAFM has been studied for its potential therapeutic applications in various diseases, including hypertension, heart failure, and arrhythmia. It has been shown to have potent beta-blocking activity, which makes it a promising candidate for the treatment of these diseases. Additionally, BFAFM has been investigated for its potential use in cancer therapy, as it has been found to inhibit the growth of cancer cells in vitro.